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Compound of Interest

Compound Name: Fmoc-D-Pra-OH

CAS No.: 220497-98-3

Cat. No.: B557621

Get Quote

For researchers and professionals in the fields of drug development and peptide synthesis, the

responsible handling and disposal of chemical reagents like Fmoc-D-Pra-OH (Nα-Fmoc-D-

propargylglycine) is paramount to ensuring laboratory safety and environmental protection. This

guide provides a detailed, step-by-step procedure for the proper disposal of Fmoc-D-Pra-OH,

aligning with standard laboratory safety protocols and regulatory considerations.

Key Safety and Handling Properties
A summary of the pertinent physical and chemical properties of Fmoc-D-Pra-OH is provided

below. An understanding of these characteristics is essential for making informed decisions

regarding its safe handling and disposal.
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Property Value Reference

Chemical Formula C₂₀H₁₇NO₄ [1]

Molecular Weight 335.36 g/mol

Appearance
White to off-white powder or

crystals
[2]

Storage Temperature 2-8°C [2]

OSHA Hazards No known OSHA hazards [1]

Potential Health Effects

May be harmful if inhaled,

swallowed, or absorbed

through the skin. May cause

respiratory tract and skin

irritation.

[1]

Water Hazard Class (WGK)
WGK 3 (severely hazardous to

water)
[2]

Environmental Precautions Do not let product enter drains. [1]

Personal Protective Equipment (PPE)
Before handling Fmoc-D-Pra-OH for disposal, it is mandatory to be equipped with the

appropriate personal protective equipment to minimize exposure risks.

Eye Protection: Chemical safety goggles or glasses that are compliant with OSHA’s eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166 should be

worn.[3]

Hand Protection: Wear suitable protective gloves, such as nitrile gloves, to prevent skin

contact.[3]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[3]
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Respiratory Protection: If there is a risk of generating dust, a particle filter respirator (N95

type) is recommended.[2]

Step-by-Step Disposal Protocol
The proper disposal of Fmoc-D-Pra-OH is critical to protect both laboratory personnel and the

environment. Under no circumstances should this chemical be disposed of down the drain or in

regular waste streams.[1][3]

Segregation of Waste: Keep Fmoc-D-Pra-OH waste separate from other chemical waste to

prevent unintended reactions.[3]

Solid Waste:

Collect any unreacted Fmoc-D-Pra-OH and contaminated disposable items (e.g., weigh

boats, gloves, paper towels) in a designated, clearly labeled, and sealed container for

solid chemical waste.[3]

For spills, sweep up and shovel the material into the designated waste container.[1]

Liquid Waste:

Solutions containing Fmoc-D-Pra-OH should be collected in a separate, labeled, and

sealed container for liquid chemical waste.[3]

Depending on the solvent used, this waste may need to be classified as halogenated or

non-halogenated solvent waste.[3]

Containerization:

Use containers that are chemically resistant and can be securely sealed.[3]

Clearly label the waste container with "Hazardous Waste," the chemical name "Fmoc-D-
Pra-OH," and any other identifiers required by your institution's waste management

program.[3]

Storage of Waste:
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Store the sealed waste containers in a designated, well-ventilated, and secure area away

from incompatible materials.[3]

Follow your institution's guidelines for the temporary storage of chemical waste.[3]

Final Disposal:

All waste containers must be disposed of through your institution's certified chemical

waste disposal program.[3]

Ensure that the disposal process adheres to all local, state, and federal regulations for

hazardous waste disposal.[3]

Disposal Procedure Workflow
The following diagram illustrates the logical workflow for the proper disposal of Fmoc-D-Pra-
OH.
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Caption: Workflow for the safe disposal of Fmoc-D-Pra-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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